Active vs Inactive Iridoids in HepG2 Model
In a direct comparator study, Suspenoidside B was identified as one of the active compounds that demonstrated strong hepatoprotective activity against acetaminophen (APAP)-induced damage in HepG2 cells. This is in contrast to another iridoid glycoside isolated from the same plant source, forsydoitriside A, which showed no significant protective effect in the identical assay [1]. This quantitative, in-class differentiation confirms that Suspenoidside B's activity is not a general property of all compounds from *Forsythia suspensa* but is specific to a subset of its iridoid glycosides.
| Evidence Dimension | Hepatoprotective activity |
|---|---|
| Target Compound Data | Possesses strong hepatoprotective activity [1] |
| Comparator Or Baseline | Forsydoitriside A (another iridoid glycoside from the same study) |
| Quantified Difference | Forsydoitriside A shows no significant hepatoprotective activity at 10 μM [1] |
| Conditions | Acetaminophen (APAP)-induced HepG2 cell damage model; cell viability was quantified via MTT assay after a 24 h treatment period [1] |
Why This Matters
This evidence establishes that Suspenoidside B possesses a desired, quantifiable bioactivity that is absent in a closely related analog, thereby justifying its specific selection for hepatoprotection research.
- [1] Shao SY, Feng ZM, Yang YN, Jiang JS, Zhang PC. New iridoid glycosides from the fruits of Forsythia suspensa and their hepatoprotective activities. Bioorg Chem. 2017 Dec;75:303-309. View Source
